Cas no 1131587-50-2 (Ethyl 2,4-diethoxy-5-iodobenzoate)

• Product Name: Ethyl 2,4-diethoxy-5-iodobenzoate
• CAS No: 1131587-50-2
• MF: C₁₃H₁₇IO₄
• MW: 364.176156759262
• CID: 1030676
• PubChem ID: 44829045
• Update Time: 2025-11-07

Ethyl 2,4-diethoxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-diethoxy-5-iodobenzoate
• DB-057912
• DTXSID20661132
• A802761
• Ethyl2,4-diethoxy-5-iodobenzoate
• AKOS015843435
• ethyl 2,4-diethoxy-5-iodanyl-benzoate
• 1131587-50-2
• 2,4-diethoxy-5-iodobenzoic acid ethyl ester

• Inchi： 1S/C13H17IO4/c1-4-16-11-8-12(17-5-2)10(14)7-9(11)13(15)18-6-3/h7-8H,4-6H2,1-3H3
• InChI Key： ORVZIWNFABRABC-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=C(C=C1OCC)OCC

Computed Properties

• Exact Mass: 364.01716g/mol
• Monoisotopic Mass: 364.01716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų